Cas no 862907-48-0 (2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dibutyl-5-(diaminomethylene)-)

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dibutyl-5-(diaminomethylene)-
• CAS No: 862907-48-0
• MF: C₁₃H₂₂N₄O₃
• MW: 282.338782787323
• CID: 831294
• PubChem ID: 135508376
• Update Time: 2025-05-22

2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dibutyl-5-(diaminomethylene)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dibutyl-5-(diaminomethylene)-
• 1,3-Dibutyl-5-(diaminomethylene)-2,4,6(1H,3H,5H)-pyrimidinetrione
• AH3960
• AH3960AH 3960
• HY-15103
• AH 3960
• 1,3-dibutyl-5-(diaminomethylidene)-1,3-diazinane-2,4,6-trione
• SCHEMBL5633422
• AKOS040745519
• AC-36968
• 1,3-Dibutyl-5-(diaminomethylidene)-1,3-diazinane-2,4,6-
• CS-0003762
• trione
• EX-A4960
• AH-3960?
• 862907-48-0
• 1,3-dibutyl-4-hydroxy-2,6-dioxopyrimidine-5-carboximidamide
• CID 11312092
• AH-3960
• TS-08349
• DA-60853

• Inchi： 1S/C13H22N4O3/c1-3-5-7-16-11(18)9(10(14)15)12(19)17(13(16)20)8-6-4-2/h18H,3-8H2,1-2H3,(H3,14,15)
• InChI Key： VOYADQIFGGIKAT-UHFFFAOYSA-N
• SMILES： OC1=C(C(=N)N)C(N(C(N1CCCC)=O)CCCC)=O

Computed Properties

• Exact Mass: 282.16919058g/mol
• Monoisotopic Mass: 282.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 111Ų

Additional information on 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dibutyl-5-(diaminomethylene)-

Comprehensive Overview of 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dibutyl-5-(diaminomethylene)- (CAS No. 862907-48-0)

The compound 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dibutyl-5-(diaminomethylene)-, identified by its CAS No. 862907-48-0, is a specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the dibutyl and diaminomethylene substituents, make it a subject of interest for scientists exploring novel drug candidates and molecular interactions. This article delves into its properties, applications, and relevance to current research trends, addressing common queries such as "What is the role of pyrimidine derivatives in drug discovery?" and "How does 1,3-dibutyl-5-(diaminomethylene)-pyrimidinetrione function in biological systems?".

In recent years, the demand for pyrimidine-based compounds has surged due to their versatility in medicinal chemistry. The 1,3-dibutyl-5-(diaminomethylene)- variant, in particular, has garnered attention for its potential as a building block for nucleoside analogs and enzyme inhibitors. Researchers are increasingly investigating its interactions with biological targets, such as DNA polymerases and kinases, which are critical in diseases like cancer and viral infections. This aligns with trending searches like "pyrimidine derivatives in antiviral therapy" and "small molecule inhibitors for cancer treatment," highlighting its relevance in cutting-edge science.

The synthesis of CAS No. 862907-48-0 involves multi-step organic reactions, often starting from barbituric acid or its derivatives. Key steps include alkylation with butyl groups and amination to introduce the diaminomethylene moiety. These processes are optimized for yield and purity, addressing common laboratory challenges such as "How to improve the synthesis efficiency of pyrimidinetrione derivatives?" Advanced techniques like HPLC and NMR spectroscopy are employed for characterization, ensuring compliance with industry standards.

Beyond pharmaceuticals, 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1,3-dibutyl-5-(diaminomethylene)- finds applications in material science and catalysis. Its ability to form stable complexes with metals has sparked interest in coordination chemistry, particularly for designing ligands in homogeneous catalysis. This ties into popular queries like "Can pyrimidine derivatives be used in green chemistry?" and "metal-organic frameworks (MOFs) with nitrogen-rich ligands," reflecting broader interdisciplinary applications.

Safety and handling of CAS No. 862907-48-0 adhere to standard laboratory protocols. While not classified as hazardous, proper storage conditions (e.g., cool, dry environments) are recommended to maintain stability. Researchers often search for "storage guidelines for sensitive organic compounds" or "best practices for handling diamino-substituted pyrimidines," underscoring the need for accessible technical guidance.

In conclusion, 1,3-dibutyl-5-(diaminomethylene)-pyrimidinetrione exemplifies the innovation driving modern chemistry. Its dual utility in life sciences and industrial applications positions it as a compound of enduring interest. As research evolves, so too will its potential—answering future questions like "What new therapeutic targets can pyrimidine derivatives address?" and "How can these molecules contribute to sustainable technologies?"